Cas no 824-54-4 (2-Bromo-4-methylbenzaldehyde)

2-Bromo-4-methylbenzaldehyde structure
2-Bromo-4-methylbenzaldehyde structure
Product Name:2-Bromo-4-methylbenzaldehyde
CAS No:824-54-4
MF:C8H7BrO
MW:199.044581651688
MDL:MFCD04039890
CID:39992
PubChem ID:4645292
Update Time:2024-10-27

2-Bromo-4-methylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-4-methylbenzaldehyde
    • 2-Bromo-p-tolualdehyde
    • 2-Brom-4-methyl-benzaldehyd
    • 2-bromo-4-methyl-benzaldehyde
    • 2-bromo-4-tolualdehyde
    • 4-methyl-2-bromobenzaldehyde
    • TPC-I119
    • Benzaldehyde, 2-bromo-4-methyl-
    • KSC497Q8B
    • MUZMDYCVUCMIDC-UHFFFAOYSA-N
    • SBB064054
    • EBD1385988
    • VZ23995
    • AS06927
    • P646
    • AB0017135
    • ST2409671
    • AM20060734
    • 2-2-Methoxyphenyl-2-methylamino cyclohexanone
    • 2-Bromo-4-methylbenzal
    • 2-Bromo-4-methylbenzaldehyde (ACI)
    • p-Tolualdehyde, 2-bromo- (7CI, 8CI)
    • 3-Bromo-4-tolualdehyde
    • Benzonitrile, 2-(dibromomethyl)-5-methyl-
    • Z1255427913
    • CS-W004657
    • 824-54-4
    • SCHEMBL136361
    • EN300-116581
    • AC-1152
    • J-511938
    • SY017586
    • GS-3352
    • 3-Bromo-4-formyltoluene
    • A855781
    • MFCD04039890
    • AKOS005259302
    • J-508311
    • FT-0632992
    • DTXSID30405206
    • 2-Bromo-4-methylbenzaldehyde, technical grade
    • DB-020642
    • MDL： MFCD04039890
    • Inchi： 1S/C8H7BrO/c1-6-2-3-7(5-10)8(9)4-6/h2-5H,1H3
    • InChI Key： MUZMDYCVUCMIDC-UHFFFAOYSA-N
    • SMILES： O=CC1C(Br)=CC(C)=CC=1

Computed Properties

  • Exact Mass: 197.96800
  • Monoisotopic Mass: 197.968
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 124
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 5
  • XLogP3: 2.4
  • Topological Polar Surface Area: 17.1

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.49
  • Melting Point: 30-35 °C (lit.)
  • Boiling Point: 254.1 °C at 760 mmHg
  • Flash Point: >110 ºC
  • Refractive Index: 1.597
  • PSA: 17.07000
  • LogP: 2.57000
  • Solubility: Not determined
  • Sensitiveness: Air Sensitive

2-Bromo-4-methylbenzaldehyde Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H315-H319-H335
  • Warning Statement： P261-P305+P351+P338
  • Hazardous Material transportation number：3276
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26; S36
  • Hazardous Material Identification： Xi
  • Storage Condition：Inert atmosphere,2-8°C
  • Risk Phrases：R36/37/38
  • Packing Group：III
  • Safety Term：6.1

2-Bromo-4-methylbenzaldehyde Customs Data

  • HS CODE：2913000090
  • Customs Data：

    China Customs Code:

    2913000090

    Overview:

    2913000090 Item2912Other derivatives of the listed products [refer to halogenation,sulfonation,Nitrosative or nitrosative derivatives]. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS: 2913000090 halogenated, sulphonated, nitrated or nitrosated derivatives of products of heading 2912 Educational tariff:17.0% Tax rebate rate:9.0% Regulatory conditions:none Most favored nation tariff:5.5% General tariff:30.0%

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2-Bromo-4-methylbenzaldehyde Production Method

Production Method 1

42872-73-1 42872-73-1
824-54-4 824-54-4
Reaction Conditions
1.1 Reagents: Diisobutylaluminum hydride Solvents: Toluene ;  0 °C; 0 °C → 45 °C; 12 h, 45 °C; 45 °C → rt
1.2 Solvents: Methanol ,  Toluene ,  Water ;  rt
Reference
Palladium-Catalyzed Intramolecular Hydroaminocarbonylation to Lactams: Additive-Free Protocol Initiated by Palladium Hydride
Hu, Yue; et al, ACS Catalysis, 2016, 6(10), 6785-6789

Production Method 2

583-68-6 583-68-6
824-54-4 824-54-4
Reaction Conditions
1.1 Reagents: Sodium acetate ,  Sodium nitrite ,  Hydrochloric acid ,  Sodium sulfite ,  Copper sulfate Solvents: Water ;  0 °C
1.2 Reagents: Sodium acetate ,  Hydroxyamine hydrochloride Solvents: Water ;  rt
1.3 Reagents: Hydrochloric acid Solvents: Water ;  reflux
Reference
Properties and Synthesis of 2-{2-Fluoro (or Bromo)-4-[(2-oxocyclopentyl)methyl]phenyl}propanoic Acid: Nonsteroidal Anti-inflammatory Drugs with Low Membrane Permeabilizing and Gastric Lesion-Producing Activities
Yamakawa, Naoki; et al, Journal of Medicinal Chemistry, 2010, 53(21), 7879-7882

Production Method 3

75-17-2 75-17-2
53926-63-9 53926-63-9
824-54-4 824-54-4
Reaction Conditions
1.1 Reagents: Sodium acetate ,  Hydrochloric acid ,  Water ,  Sodium sulfite ,  Copper sulfate pentahydrate Solvents: Water
Reference
2-Bromo-4-methylbenzaldehyde
Jolad, Shivanand D.; et al, Organic Syntheses, 1966, 46, 13-16

Production Method 4

583-68-6 583-68-6
824-54-4 824-54-4
Reaction Conditions
Reference
Benzothiazines in synthesis. Formal syntheses of (+)-curcumene and (+)-curcuphenol
Harmata, Michael; et al, Tetrahedron Letters, 2003, 44(39), 7261-7264

Production Method 5

824-54-4 824-54-4
Reaction Conditions
1.1 Solvents: Hexamethylphosphoramide
Reference
Halogenated arenes in the Duff reaction under high pressure. 2. Formylation and amidomethylation of halogenated arenes in trifluoroacetic acid
Sedishev, I. P.; et al, Izvestiya Akademii Nauk, 1995, (11), 2221-4

Production Method 6

824-54-4 824-54-4
Reaction Conditions
1.1 Reagents: p-Toluenesulfonic acid ,  N-Bromosuccinimide Catalysts: Palladium diacetate Solvents: 1,2-Dichloroethane ;  12 h, 75 °C
2.1 Reagents: Diisobutylaluminum hydride Solvents: Toluene ;  0 °C; 0 °C → 45 °C; 12 h, 45 °C; 45 °C → rt
2.2 Solvents: Methanol ,  Toluene ,  Water ;  rt
Reference
Palladium-Catalyzed Intramolecular Hydroaminocarbonylation to Lactams: Additive-Free Protocol Initiated by Palladium Hydride
Hu, Yue; et al, ACS Catalysis, 2016, 6(10), 6785-6789

Production Method 7

824-53-3 824-53-3
824-54-4 824-54-4
Reaction Conditions
1.1 Reagents: tert-Butyl hydroperoxide Catalysts: Silver ,  Copper ,  Silica Solvents: Toluene ,  Water ;  4 h, 120 °C
Reference
Synthesis of smart bimetallic nano-Cu/Ag@SiO2 for clean oxidation of alcohols
Saha, Arijit; et al, New Journal of Chemistry, 2017, 41(22), 13377-13381

Production Method 8

104-87-0 104-87-0
824-54-4 824-54-4
Reaction Conditions
1.1 Reagents: Bromine Solvents: Methanol ;  24 h, 0 °C → rt
Reference
Sequential One-Pot Process to Construct a Dual C-C Bond: Synthesis of Fluorenes and Total Synthesis of 4-O-Demethyl-nobilone
Shekhar, Chander; et al, ChemistrySelect, 2023, 8(26),

Production Method 9

42872-73-1 42872-73-1
824-54-4 824-54-4
Reaction Conditions
1.1 Reagents: Diisobutylaluminum hydride Solvents: Toluene ;  0 °C; 0 °C → 45 °C; 12 h, 45 °C; 45 °C → rt
1.2 Reagents: Methanol Solvents: Toluene
Reference
Palladium-Catalyzed Ring-Forming Aminoalkenylation of Alkenes with Aldehydes Initiated by Intramolecular Aminopalladation
Hu, Yue; et al, Angewandte Chemie, 2017, 56(9), 2473-2477

Production Method 10

938461-09-7 938461-09-7
824-54-4 824-54-4
Reaction Conditions
1.1 Reagents: Diisobutylaluminum hydride Solvents: Dichloromethane ,  Tetrahydrofuran ;  1 h, -78 °C
1.2 Reagents: Methanol ,  Potassium sodium tartrate Solvents: Water ;  5 h, rt
Reference
Enantioselective Lewis Acid Catalyzed ortho Photocycloaddition of Olefins to Phenanthrene-9-carboxaldehydes
Stegbauer, Simone; et al, Angewandte Chemie, 2018, 57(44), 14593-14596

Production Method 11

824-53-3 824-53-3
824-54-4 824-54-4
Reaction Conditions
1.1 Reagents: Triphenylmethanol Catalysts: Iron chloride (FeCl3) ;  1 h, 55 °C
Reference
Fe(III)-catalyzed trityl benzyl ether formation and disproportionation cascade reactions to yield benzaldehydes
Wang, Xiaoyu; et al, Tetrahedron, 2015, 71(38), 6744-6748

Production Method 12

824-53-3 824-53-3
824-54-4 824-54-4
Reaction Conditions
1.1 Reagents: 2-Iodoxybenzoic acid Solvents: Ethyl acetate ;  rt → 80 °C; 2 h, 80 °C
Reference
Stereoselective synthesis of a Podophyllum lignan core by intramolecular reductive nickel-catalysis
Xiao, Jian; et al, Chemical Communications (Cambridge, 2018, 54(16), 2040-2043

Production Method 13

104-87-0 104-87-0
824-54-4 824-54-4
Reaction Conditions
1.1 Reagents: tert-Butylamine Solvents: 1,2-Dichloroethane ;  4 h, 70 °C
1.2 Reagents: 2,6-Lutidine ,  Boron tribromide Solvents: Dichloromethane ,  1,2-Dichloroethane ;  21 °C; 4 h, 21 °C
1.3 Reagents: Selectfluor Solvents: Acetonitrile ,  Water ;  12 h, 55 °C
Reference
Boron-Mediated Regioselective Aromatic C-H Functionalization via an Aryl BF2 Complex
Shinde, Ganesh H.; et al, Chemistry - A European Journal, 2023, 29(10),

Production Method 14

71838-16-9 71838-16-9
824-54-4 824-54-4
Reaction Conditions
1.1 Reagents: Magnesate(1-), dichloro(1-methylethyl)-, lithium (1:1) Solvents: Tetrahydrofuran ;  1 h, rt → -60 °C
1.2 -60 °C; 30 min, rt
Reference
An integrated high throughput experimentation/predictive QSAR modeling approach to ansa-zirconocene catalysts for isotactic polypropylene
Ehm, Christian ; et al, Polymers (Basel, 2020, 12(5),

Production Method 15

583-68-6 583-68-6
824-54-4 824-54-4
Reaction Conditions
Reference
Synthesis of 2,7-dimethylanthracene by a route which is potentially a general one
Lai, Yee Hing; et al, Australian Journal of Chemistry, 1992, 45(12), 2067-71

Production Method 16

583-68-6 583-68-6
75-17-2 75-17-2
824-54-4 824-54-4
Reaction Conditions
1.1 Reagents: Sodium acetate ,  Sodium nitrite ,  Hydrochloric acid ,  Water ,  Sodium sulfite ,  Copper sulfate pentahydrate Solvents: Water
Reference
2-Bromo-4-methylbenzaldehyde
Jolad, Shivanand D.; et al, Organic Syntheses, 1966, 46, 13-16

Production Method 17

80649-96-3 80649-96-3
75-17-2 75-17-2
824-54-4 824-54-4
Reaction Conditions
1.1 Reagents: Hydrochloric acid ,  Copper sulfate Solvents: Water ;  2 h, heated
Reference
Formaldoxime
De Kimpe, Norbert, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, 1, 1-2

Production Method 18

172504-98-2 172504-98-2
824-54-4 824-54-4
Reaction Conditions
1.1 Reagents: Phosphoric tribromide Solvents: Chloroform ;  10 min, 0 °C; 45 - 60 min, rt
1.2 Solvents: Chloroform ;  10 - 15 h, 0 °C
1.3 Reagents: Potassium carbonate Solvents: Water ;  neutralized, 0 °C
Reference
One-Pot Tandem Amidation, Knoevenagel Condensation, and Palladium-Catalyzed Wacker Type Oxidation/C-O Coupling: Synthesis of Chromeno-Annulated Imidazopyridines
Pandey, Khima; et al, Journal of Organic Chemistry, 2018, 83(15), 8026-8035

Production Method 19

583-68-6 583-68-6
824-54-4 824-54-4
Reaction Conditions
1.1 Reagents: Sodium nitrite ,  Hydrochloric acid Solvents: Water
2.1 Reagents: Sodium acetate ,  Hydrochloric acid ,  Water ,  Sodium sulfite ,  Copper sulfate pentahydrate Solvents: Water
Reference
2-Bromo-4-methylbenzaldehyde
Jolad, Shivanand D.; et al, Organic Syntheses, 1966, 46, 13-16

Production Method 20

881-17-4 881-17-4
824-54-4 824-54-4
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Water
Reference
Synthesis of indan derivatives
Munavalli, Somashekhar; et al, Bulletin de la Societe Chimique de France, 1964, (12), 3103-12

Production Method 21

824-54-4 824-54-4
Reaction Conditions
1.1 Reagents: p-Toluenesulfonic acid ,  N-Bromosuccinimide Catalysts: Palladium diacetate Solvents: 1,2-Dichloroethane ;  12 h, 75 °C
2.1 Reagents: Diisobutylaluminum hydride Solvents: Toluene ;  0 °C; 0 °C → 45 °C; 12 h, 45 °C; 45 °C → rt
2.2 Reagents: Methanol Solvents: Toluene
Reference
Palladium-Catalyzed Ring-Forming Aminoalkenylation of Alkenes with Aldehydes Initiated by Intramolecular Aminopalladation
Hu, Yue; et al, Angewandte Chemie, 2017, 56(9), 2473-2477

Production Method 22

128-08-5 128-08-5
824-54-4 824-54-4
Reaction Conditions
Reference
Synthesis of 2,7-dimethylanthracene by a route which is potentially a general one
Lai, Yee Hing; et al, Australian Journal of Chemistry, 1992, 45(12), 2067-71

Production Method 23

824-54-4 824-54-4
Reaction Conditions
1.1 Catalysts: Sodium hydroxide ,  Hydroxyamine hydrochloride Solvents: Methanol
2.1 Catalysts: Hydrochloric acid ,  Copper sulfate Solvents: Water ;  2 h, heated
Reference
Formaldoxime
De Kimpe, Norbert, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, ,

Production Method 24

824-54-4 824-54-4
Reaction Conditions
1.1 Reagents: Sodium acetate ,  Hydroxyamine hydrochloride Solvents: Water
2.1 Reagents: Sodium acetate ,  Sodium nitrite ,  Hydrochloric acid ,  Water ,  Sodium sulfite ,  Copper sulfate pentahydrate Solvents: Water
Reference
2-Bromo-4-methylbenzaldehyde
Jolad, Shivanand D.; et al, Organic Syntheses, 1966, 46, 13-16

Production Method 25

7697-27-0 7697-27-0
6638-79-5 6638-79-5
824-54-4 824-54-4
Reaction Conditions
1.1 Reagents: Oxalyl chloride Solvents: Dichloromethane ;  0 °C
1.2 Catalysts: Dimethylformamide ;  0 °C → rt; 3 h, rt
1.3 Reagents: Triethylamine Solvents: Dichloromethane ;  0 °C → rt; 90 min, rt
1.4 Reagents: Sodium bicarbonate Solvents: Water ;  rt
2.1 Reagents: Diisobutylaluminum hydride Solvents: Dichloromethane ,  Tetrahydrofuran ;  1 h, -78 °C
2.2 Reagents: Methanol ,  Potassium sodium tartrate Solvents: Water ;  5 h, rt
Reference
Enantioselective Lewis Acid Catalyzed ortho Photocycloaddition of Olefins to Phenanthrene-9-carboxaldehydes
Stegbauer, Simone; et al, Angewandte Chemie, 2018, 57(44), 14593-14596

Production Method 26

87808-49-9 87808-49-9
824-54-4 824-54-4
Reaction Conditions
1.1 Reagents: Diisobutylaluminum hydride Solvents: Tetrahydrofuran ,  Hexane ;  -78 °C; -78 °C → rt; 6 h, rt
1.2 Solvents: Water ;  0 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ;  pH 1
2.1 Reagents: 2-Iodoxybenzoic acid Solvents: Ethyl acetate ;  rt → 80 °C; 2 h, 80 °C
Reference
Stereoselective synthesis of a Podophyllum lignan core by intramolecular reductive nickel-catalysis
Xiao, Jian; et al, Chemical Communications (Cambridge, 2018, 54(16), 2040-2043

2-Bromo-4-methylbenzaldehyde Raw materials

2-Bromo-4-methylbenzaldehyde Preparation Products

2-Bromo-4-methylbenzaldehyde Related Literature

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